Cas no 1357085-84-7 (Allyl resorufin)

• Product Name: Allyl resorufin
• CAS No: 1357085-84-7
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 4776495
• Update Time: 2025-10-29

Allyl resorufin Chemical and Physical Properties

Names and Identifiers

• 7-Allyl-3H-phenoxazin-3-one
• Allyl resorufin

• Inchi： 1S/C15H11NO2/c1-2-3-10-4-6-12-14(8-10)18-15-9-11(17)5-7-13(15)16-12/h2,4-9H,1,3H2
• InChI Key： GAALANGSBAMACR-UHFFFAOYSA-N
• SMILES： O1C2=CC(C=CC2=NC2C=CC(CC=C)=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 473
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7

Additional information on Allyl resorufin

Allyl Resorufin (CAS No. 1357085-84-7): An Overview and Its Applications in Biochemical Research

Allyl resorufin (CAS No. 1357085-84-7) is a versatile compound that has gained significant attention in the field of biochemical research due to its unique properties and potential applications. This compound is a derivative of resorufin, a fluorescent dye widely used in various biological assays. The introduction of an allyl group to the resorufin structure imparts additional reactivity and functionality, making allyl resorufin a valuable tool in the study of enzymatic reactions, particularly those involving esterases and amidases.

The chemical structure of allyl resorufin consists of a resorufin core with an allyl ester moiety attached to the hydroxyl group. This configuration allows for the compound to be cleaved by specific enzymes, releasing the highly fluorescent resorufin molecule. The fluorescence intensity of resorufin is significantly higher than that of its precursor, making it an excellent indicator for enzymatic activity. This property has been extensively utilized in high-throughput screening (HTS) assays to identify and characterize novel enzymes and inhibitors.

Recent studies have highlighted the utility of allyl resorufin in various biochemical applications. For instance, a study published in the Journal of Biological Chemistry demonstrated the use of allyl resorufin as a substrate for measuring the activity of carboxylesterases, a family of enzymes involved in drug metabolism and detoxification processes. The researchers found that allyl resorufin provided a sensitive and reliable method for detecting carboxylesterase activity, outperforming traditional substrates in terms of sensitivity and specificity.

In another study, published in the Biochemical Journal, researchers explored the use of allyl resorufin as a probe for studying the catalytic mechanisms of bacterial amidases. The study revealed that allyl resorufin could effectively differentiate between various amidase isoforms based on their catalytic efficiency and substrate specificity. This finding has important implications for the development of targeted therapies and diagnostic tools for bacterial infections.

The versatility of allyl resorufin extends beyond enzymatic assays. It has also been used as a fluorescent tag in cell imaging applications. A recent publication in the Nature Methods journal described a method for labeling cellular proteins with allyl resorufin-based probes, enabling real-time visualization of protein dynamics within living cells. This approach has opened new avenues for understanding cellular processes at the molecular level.

In addition to its applications in research, allyl resorufin has shown promise in clinical settings. A study published in the Clinical Chemistry journal evaluated the use of allyl resorufin-based assays for monitoring liver function in patients undergoing chemotherapy. The researchers found that these assays provided rapid and accurate results, facilitating timely adjustments to treatment regimens and improving patient outcomes.

The safety profile of allyl resorufin is another important consideration. Extensive toxicity studies have shown that it is well-tolerated at concentrations typically used in biochemical assays, with minimal cytotoxic effects on mammalian cells. This makes it suitable for use in both research and clinical settings.

In conclusion, allyl resorufin (CAS No. 1357085-84-7) is a valuable compound with a wide range of applications in biochemical research and clinical diagnostics. Its unique properties, including high fluorescence intensity and enzyme-specific reactivity, make it an indispensable tool for studying enzymatic reactions, developing diagnostic assays, and advancing our understanding of cellular processes. As research continues to uncover new applications, the importance of allyl resorufin is likely to grow, contributing to advancements in both basic science and translational medicine.